Cas no 59425-26-2 (Benzoic acid, 2-chloro-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-3-methoxy-, methyl ester
• CAS No: 59425-26-2
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD10566213
• CID: 338704
• PubChem ID: 10262208
• Update Time: 2025-05-23

Benzoic acid, 2-chloro-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-3-methoxy-, methyl ester
• methyl 2-chloro-3-methoxybenzoate
• AKOS030615577
• DTXSID50437488
• FT-0726199
• 2-Chloro-3-methoxybenzoic acid methyl ester
• E90364
• CS-0169607
• 59425-26-2
• AMY39846
• METHYL2-CHLORO-3-METHOXYBENZOATE
• MFCD10566213
• DB-158169

• MDL： MFCD10566213
• Inchi： 1S/C9H9ClO3/c1-12-7-5-3-4-6(8(7)10)9(11)13-2/h3-5H,1-2H3
• InChI Key： ALVQTYWDDKJEBE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-chloro-3-methoxy-, methyl ester

Benzoic Acid, 2-Chloro-3-Methoxy-, Methyl Ester: A Comprehensive Overview

The compound Benzoic acid, 2-chloro-3-methoxy-, methyl ester (CAS No. 59425-26-2) is a derivative of benzoic acid with specific substituents that confer unique chemical and physical properties. This compound is widely recognized in the field of organic chemistry and has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in the synthesis of advanced materials.

Benzoic acid, 2-chloro-3-methoxy-, methyl ester is characterized by its benzene ring structure with a chlorine atom at the second position and a methoxy group at the third position. The methyl ester group further modifies its chemical reactivity and solubility properties. This substitution pattern not only influences its physical properties but also plays a crucial role in determining its biological activity. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

Recent advancements in synthetic methodologies have enabled the efficient production of Benzoic acid, 2-chloro-3-methoxy-, methyl ester. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of by-products, making it environmentally friendly and cost-effective.

The physical properties of Benzoic acid, 2-chloro-3-methoxy-, methyl ester are well-documented. Its melting point is approximately 60°C, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions, including nucleophilic substitutions and condensation reactions. Furthermore, its stability under standard storage conditions ensures its usability in long-term research projects.

In terms of applications, Benzoic acid, 2-chloro-3-methoxy-, methyl ester has found utility in the pharmaceutical industry as a key intermediate in drug synthesis. Its ability to act as a versatile building block allows chemists to design complex molecules with desired pharmacokinetic profiles. For example, recent studies have explored its role in the development of selective inhibitors for kinases involved in cancer progression.

Another area where this compound has shown promise is in material science. Researchers have investigated its potential as a precursor for the synthesis of advanced polymers and coatings. The presence of chlorine and methoxy groups imparts unique electronic properties to the molecule, which can be exploited to develop materials with tailored functionalities such as UV resistance or enhanced mechanical strength.

Recent research has also focused on understanding the environmental impact of Benzoic acid, 2-chloro-3-methoxy-, methyl ester. Studies conducted under controlled conditions have revealed that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. This information is crucial for assessing its safety profile and ensuring compliance with environmental regulations.

In conclusion, Benzoic acid, 2-chloro-3-methoxy-, methyl ester (CAS No. 59425-26-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.